Cas no 2228141-42-0 (3-amino-2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylpropan-1-ol)

• Product Name: 3-amino-2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylpropan-1-ol
• CAS No: 2228141-42-0
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• CID: 6170249
• PubChem ID: 165720496
• Update Time: 2025-06-11

3-amino-2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylpropan-1-ol
• 2228141-42-0
• EN300-1732339
• 3-amino-2-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}-2-methylpropan-1-ol

• Inchi： 1S/C11H17NOS/c1-11(6-12,7-13)10-5-8-3-2-4-9(8)14-10/h5,13H,2-4,6-7,12H2,1H3
• InChI Key： GZXGFABZAPGXRR-UHFFFAOYSA-N
• SMILES： S1C2CCCC=2C=C1C(C)(CO)CN

Computed Properties

• Exact Mass: 211.10308534g/mol
• Monoisotopic Mass: 211.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.5Ų

Additional information on 3-amino-2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylpropan-1-ol

Research Brief on 3-amino-2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylpropan-1-ol (CAS: 2228141-42-0)

The compound 3-amino-2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylpropan-1-ol (CAS: 2228141-42-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the unique structural features of 3-amino-2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylpropan-1-ol, which include a cyclopentabthiophene core and a 2-methylpropan-1-ol side chain. These structural elements contribute to its ability to interact with specific biological targets, making it a promising candidate for drug development. Researchers have employed advanced synthetic techniques, such as multi-step organic synthesis and catalytic asymmetric methods, to produce this compound with high purity and yield.

In vitro and in vivo studies have demonstrated that 3-amino-2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylpropan-1-ol exhibits notable activity against a range of biological targets, including enzymes and receptors implicated in inflammatory and neurodegenerative diseases. For instance, preliminary data suggest that this compound may modulate the activity of key signaling pathways, such as the NF-κB and MAPK pathways, which are critical in the regulation of immune responses and cell survival.

Furthermore, recent pharmacological evaluations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies indicate that 3-amino-2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylpropan-1-ol has favorable bioavailability and metabolic stability, which are essential for its potential use as a therapeutic agent. However, further optimization may be required to enhance its selectivity and reduce potential off-target effects.

In addition to its therapeutic potential, researchers have also investigated the compound's role as a chemical probe for studying biological systems. Its ability to selectively bind to specific proteins makes it a valuable tool for elucidating molecular mechanisms and identifying novel drug targets. Recent publications have highlighted its utility in high-throughput screening assays and structure-activity relationship (SAR) studies.

Despite these promising findings, challenges remain in the development of 3-amino-2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylpropan-1-ol as a clinical candidate. Issues such as scalability of synthesis, potential toxicity, and formulation stability need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into practical applications.

In conclusion, 3-amino-2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylpropan-1-ol (CAS: 2228141-42-0) represents a promising compound with significant potential in chemical biology and drug discovery. Ongoing research efforts are focused on optimizing its properties and exploring its therapeutic applications. This brief underscores the importance of continued investigation into this compound and its derivatives to unlock their full potential in addressing unmet medical needs.